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Compound of Interest

Compound Name:
Heptadecan-9-yl 10-

bromodecanoate

Cat. No.: B15548615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. All

laboratory personnel should be thoroughly trained in chemical safety and handling procedures

before working with Heptadecan-9-yl 10-bromodecanoate.

Introduction
Heptadecan-9-yl 10-bromodecanoate (CAS No. 2761458-99-3) is a lipid molecule

intermediate with applications in the synthesis of various lipid-based compounds, including

those used in drug delivery systems like lipid nanoparticles.[1] As with any chemical substance,

a thorough understanding of its potential hazards and proper handling procedures is

paramount to ensure the safety of laboratory personnel and the integrity of research. This guide

provides a comprehensive overview of the available safety data, recommended handling

protocols, and general experimental methodologies for assessing the safety profile of this and

similar compounds.

Hazard Identification and Classification
According to the available Safety Data Sheet (SDS), Heptadecan-9-yl 10-bromodecanoate is

not classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[2] However, it is crucial to note that the
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absence of a formal hazard classification does not imply that the substance is entirely benign.

Due to the limited toxicological data, this compound should be handled with the care afforded

to all new or uncharacterized chemical entities. The presence of a bromine atom in the

molecule suggests a need for caution, as organobromine compounds can possess irritant or

other hazardous properties.

GHS Information
The following table summarizes the available GHS classification information.

Parameter Information Reference

GHS Classification Not classified as a hazard [2]

Pictograms No data available

Signal Word No data available

Hazard Statements No data available

Precautionary Statements No data available

Physical and Chemical Properties
Limited data is available for the physical and chemical properties of Heptadecan-9-yl 10-
bromodecanoate. The following table presents the known information.
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Property Value Reference

Molecular Formula C27H53BrO2 [2]

Molecular Weight 489.6 g/mol [2]

Appearance Liquid [2]

Odor No data available [2]

Melting Point No data available [2]

Boiling Point No data available [2]

Flash Point No data available [2]

Density No data available [2]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

stability of the compound.

Personal Protective Equipment (PPE)
Given the limited hazard data, a conservative approach to PPE is recommended. The following

table outlines the suggested personal protective equipment.
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Protection Type Recommended PPE
Specifications and Use

Cases

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended

when there is a risk of

splashing.

Hand Protection Chemical-impermeable gloves.

Nitrile or neoprene gloves are

recommended. Gloves should

be inspected before use and

replaced immediately if

contaminated.

Body Protection
Fire/flame resistant and

impervious lab coat.

Should be worn over personal

clothing to protect against

splashes and spills.

Respiratory Protection
Not generally required if

handled in a fume hood.

A NIOSH-approved respirator

may be necessary if working

outside of a fume hood or if

aerosols may be generated.

Engineering Controls
Control Recommendation

Ventilation Use only in a chemical fume hood.[2]

Storage
Condition Recommendation Reference

Temperature Store at -20°C. [2]

Container Store in a tightly closed vessel. [2]

Incompatibilities
Avoid heat, flames, sparks,

and oxidizing agents.
[2]
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Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure Reference

Skin Contact

Immediately wash the skin with

copious amounts of water for

at least 15 minutes while

removing contaminated

clothing and shoes. If irritation

persists, seek medical

attention.

[2]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, separating

the eyelids with fingers. If

irritation persists, seek medical

attention.

[2]

Inhalation

Remove to fresh air. In severe

cases or if symptoms persist,

seek medical attention.

[2]

Ingestion

Wash out the mouth with

copious amounts of water for

at least 15 minutes. Seek

medical attention.

[2]

Fire-Fighting Measures
Measure Recommendation Reference

Suitable Extinguishing Media
Use dry powder or carbon

dioxide extinguishers.
[2]

Protective Equipment

Wear protective clothing and a

self-contained breathing

apparatus.

[2]
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Accidental Release Measures
Measure Recommendation Reference

Personal Precautions

Wear suitable personal

protective equipment, including

a respirator, gloves, protective

clothing, and eye protection.

[2]

Cleaning Up

Mix with sand or a similar inert

absorbent material, sweep up,

and keep in a tightly closed

container for disposal.

[2]

Environmental Precautions
Do not allow the material to

enter drains or water courses.
[2]

Experimental Protocols for Safety Assessment
While specific experimental data for Heptadecan-9-yl 10-bromodecanoate is not publicly

available, the following are general methodologies for key experiments that would be

conducted to assess the safety of a novel chemical entity of this class.

Acute Oral Toxicity (OECD Guideline 423)
Objective: To determine the acute oral toxicity of the substance.

Methodology:

Animal Model: Typically, rats are used.

Dosage: A limit test is often performed first, where a single group of animals is dosed at 2000

mg/kg body weight.

Administration: The substance is administered by gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for a period of 14 days.
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Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy.

Endpoint: The LD50 (the dose that is lethal to 50% of the test population) is determined. For

many long-chain fatty acid esters, the oral LD50 is found to be greater than 2000 mg/kg bw.

In Vitro Skin Corrosion: Human Skin Model Test (OECD
Guideline 431)
Objective: To determine the skin corrosion potential of the substance.

Methodology:

Test System: A reconstituted human epidermis model is used.

Application: The test substance is applied topically to the skin model.

Exposure: The substance is left in contact with the skin model for a defined period.

Viability Assessment: Cell viability is measured, typically using an MTT assay.

Classification: The substance is classified as corrosive or non-corrosive based on the

reduction in cell viability compared to negative controls.

Bacterial Reverse Mutation Test (Ames Test; OECD
Guideline 471)
Objective: To assess the mutagenic potential of the substance.

Methodology:

Test System: Strains of Salmonella typhimurium and Escherichia coli with specific mutations

are used.

Treatment: The bacterial strains are exposed to the test substance at various concentrations,

both with and without metabolic activation (using a liver S9 fraction).
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Scoring: The number of revertant colonies (colonies that have regained the ability to grow in

the absence of a required amino acid) is counted.

Interpretation: A significant, dose-related increase in the number of revertant colonies

indicates that the substance is mutagenic.
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Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of laboratory chemicals.

Hazard Relationship Diagram
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Caption: Interrelationship of major GHS hazard categories for a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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